Cas no 1526338-18-0 (1-(1-(Tert-butyl)-1H-pyrazol-5-yl)ethanol)

• Product Name: 1-(1-(Tert-butyl)-1H-pyrazol-5-yl)ethanol
• CAS No: 1526338-18-0
• MF: C₉H₁₆N₂O
• MW: 168.24
• CID: 5076039
• Update Time: 2026-03-01

1-(1-(Tert-butyl)-1H-pyrazol-5-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(1-(Tert-butyl)-1H-pyrazol-5-yl)ethanol

• Inchi： 1S/C9H16N2O/c1-7(12)8-5-6-10-11(8)9(2,3)4/h5-7,12H,1-4H3
• InChI Key： VTMIIUWREWQJLD-UHFFFAOYSA-N
• SMILES： C(N1N=CC=C1C(O)C)(C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-(1-(Tert-butyl)-1H-pyrazol-5-yl)ethanol

Professional Introduction to Compound with CAS No. 1526338-18-0 and Product Name: 1-(1-(Tert-butyl)-1H-pyrazol-5-yl)ethanol

The compound with the CAS number 1526338-18-0 and the product name 1-(1-(tert-butyl)-1H-pyrazol-5-yl)ethanol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural motif, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a tert-butyl group and a pyrazole scaffold in its molecular structure imparts distinct physicochemical properties that make it a promising candidate for further exploration.

Recent research in the domain of heterocyclic compounds has highlighted the importance of pyrazole derivatives in the design of novel therapeutic agents. Pyrazole, as a five-membered aromatic heterocycle, is known for its versatility in medicinal chemistry due to its ability to interact with various biological targets. The introduction of a tert-butyl substituent at the 1-position of the pyrazole ring enhances the lipophilicity of the molecule, which is a critical factor in drug absorption, distribution, metabolism, and excretion (ADME) profiles. This modification also contributes to increased metabolic stability, making it an attractive scaffold for drug candidates.

The ethanol moiety at the 1-position of the pyrazole ring further influences the compound's solubility and reactivity. This feature is particularly relevant in pharmaceutical formulations, where solubility plays a crucial role in determining bioavailability and therapeutic efficacy. The compound's overall structure suggests potential interactions with enzymes and receptors involved in various disease pathways, making it a valuable scaffold for structure-activity relationship (SAR) studies.

In the context of current pharmaceutical research, compounds like 1-(1-(tert-butyl)-1H-pyrazol-5-yl)ethanol are being explored for their potential in treating a range of disorders. For instance, pyrazole derivatives have shown promise in anti-inflammatory, anti-viral, and anti-cancer applications. The tert-butyl group's steric hindrance can modulate binding affinity to biological targets, potentially leading to higher selectivity and reduced side effects. This makes such compounds particularly interesting for developing targeted therapies.

Advances in computational chemistry have enabled more efficient screening of novel compounds like this one. Molecular docking studies have been instrumental in predicting binding interactions between 1-(1-(tert-butyl)-1H-pyrazol-5-yl)ethanol and biological targets such as kinases, proteases, and ion channels. These studies not only help in understanding the compound's mechanism of action but also guide further optimization efforts. The integration of machine learning algorithms has further accelerated this process by allowing rapid prediction of pharmacokinetic properties based on structural features.

The synthesis of 1-(1-(tert-butyl)-1H-pyrazol-5-yl)ethanol involves multi-step organic transformations that highlight the synthetic versatility of pyrazole chemistry. Key synthetic strategies include nucleophilic substitution reactions, condensation reactions, and protection-deprotection techniques. The tert-butyl group's stability under various reaction conditions makes it an excellent choice for constructing complex molecular architectures without compromising structural integrity.

From a regulatory perspective, compounds like this one must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. Preclinical studies are essential for evaluating pharmacological activity, toxicology profiles, and pharmacokinetic parameters. The unique structural features of 1-(1-(tert-butyl)-1H-pyrazol-5-yl)ethanol make it an attractive candidate for such studies due to its predicted low toxicity and high specificity.

The future prospects for this compound are promising, with ongoing research focusing on optimizing its pharmacological properties through structural modifications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area. As computational tools become more sophisticated, virtual screening methods will play an increasingly important role in identifying lead compounds like 1526338-18-0, thereby expediting drug discovery pipelines.

In summary, 1-(1-(tert-butyl)-1H-pyrazol-5-yl)ethanol represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it an excellent candidate for further exploration through both experimental and computational approaches. As research continues to uncover new biological targets and mechanisms of action, compounds like this one are poised to make substantial contributions to medicine.